Cas no 2229114-63-8 (O-{2-3-(methoxymethyl)phenylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-3-(methoxymethyl)phenylpropan-2-yl}hydroxylamine
• CAS No: 2229114-63-8
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6103066
• PubChem ID: 165764992
• Update Time: 2025-08-03

O-{2-3-(methoxymethyl)phenylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-3-(methoxymethyl)phenylpropan-2-yl}hydroxylamine
• 2229114-63-8
• EN300-1777344
• O-{2-[3-(methoxymethyl)phenyl]propan-2-yl}hydroxylamine

• Inchi： 1S/C11H17NO2/c1-11(2,14-12)10-6-4-5-9(7-10)8-13-3/h4-7H,8,12H2,1-3H3
• InChI Key： XCGQOPGYNZOLNJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=CC=C(COC)C=1)N

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.5Ų

Additional information on O-{2-3-(methoxymethyl)phenylpropan-2-yl}hydroxylamine

Professional Introduction to Compound with CAS No. 2229114-63-8 and Product Name: O-{2-3-(methoxymethyl)phenylpropan-2-yl}hydroxylamine

The compound with CAS No. 2229114-63-8 and the product name O-{2-3-(methoxymethyl)phenylpropan-2-yl}hydroxylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biochemical pathways and therapeutic interventions.

In recent years, the exploration of novel hydroxylamine derivatives has been a focal point in medicinal chemistry, particularly for their role as intermediates in the synthesis of bioactive molecules. The structural motif of O-{2-3-(methoxymethyl)phenylpropan-2-yl}hydroxylamine incorporates a phenyl ring substituted with a methoxymethyl group, which enhances its reactivity and binding affinity to biological targets. This feature makes it a valuable candidate for further investigation in drug discovery and development.

The compound's molecular framework is designed to interact selectively with specific enzymes and receptors, thereby modulating cellular signaling cascades. Such interactions are critical for the development of targeted therapies that can address various pathological conditions with high precision. The presence of the hydroxylamine moiety further contributes to its pharmacological potential by enabling hydrogen bonding and other non-covalent interactions with biological molecules.

Recent studies have highlighted the importance of hydroxylamine derivatives in the context of oxidative stress and inflammation, two key factors underlying numerous chronic diseases. The compound's ability to scavenge reactive oxygen species (ROS) and inhibit inflammatory pathways has been demonstrated in preclinical models, suggesting its therapeutic efficacy in conditions such as neurodegenerative disorders, cardiovascular diseases, and autoimmune conditions.

The synthesis of O-{2-3-(methoxymethyl)phenylpropan-2-yl}hydroxylamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the desired molecular architecture efficiently. These synthetic approaches not only enhance the scalability of production but also allow for structural modifications to optimize pharmacological properties.

Evaluation of the compound's pharmacokinetic profile is essential for understanding its absorption, distribution, metabolism, excretion (ADME), and potential toxicity. Preliminary pharmacokinetic studies have indicated favorable properties such as good solubility in aqueous media and moderate bioavailability, which are crucial for developing effective formulations. Additionally, toxicological assessments have shown no significant adverse effects at relevant doses, reinforcing its safety profile.

The integration of computational chemistry techniques has further accelerated the understanding of O-{2-3-(methoxymethyl)phenylpropan-2-yl}hydroxylamine's interactions with biological targets. Molecular docking simulations have provided insights into its binding affinity and mode of action at various protein receptors. These computational studies have guided experimental efforts by predicting optimal conditions for activity enhancement and by identifying potential lead compounds for further optimization.

In conclusion, O-{2-3-(methoxymethyl)phenylpropan-2-yl}hydroxylamine, represented by CAS No. 2229114-63-8, stands as a promising candidate in the realm of chemical pharmaceuticals. Its unique structural features, coupled with its demonstrated biological activity, make it a valuable asset for ongoing research aimed at developing novel therapeutic agents. As our understanding of biochemical pathways continues to evolve, compounds like this are poised to play a pivotal role in addressing complex diseases through innovative molecular interventions.